Cas no 150150-61-1 (Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7b,8aa,9ab)]-)
150150-61-1 structure
Product Name:Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7b,8aa,9ab)]-
CAS No:150150-61-1
MF:C15H22O3
MW:250.333384990692
CID:837076
PubChem ID:13944074
Update Time:2025-04-19
Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7b,8aa,9ab)]- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,3-b]furan-2(3H)-one, decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-, [3S-(3a,3ab,4ab,7b,8aa,9ab)]-
- 11,13-Dihydroivalin
- Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7...
- Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7b,8aa,9ab)]-
- 11betaH-2alpha-Hydroxy-eudesman-4(15)-en-12,8beta-olide
- [ "" ]
- FS-9365
- BDBM50433446
- 150150-61-1
- AKOS032961806
- CHEMBL2332646
- (3S,3aR,4aS,7S,8aR,9aR)-7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzo[f][1]benzofuran-2-one
- (3S,3aR,4aS,7S,8aR,9aR)-7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzo(f)(1)benzofuran-2-one
-
- Inchi: 1S/C15H22O3/c1-8-4-10(16)6-15(3)7-13-11(5-12(8)15)9(2)14(17)18-13/h9-13,16H,1,4-7H2,2-3H3/t9-,10-,11+,12-,13+,15+/m0/s1
- InChI Key: FPEGOJNBPHXMRU-GGZSWOCBSA-N
- SMILES: O1C([C@@H](C)[C@H]2C[C@H]3C(=C)C[C@@H](C[C@]3(C)C[C@@H]12)O)=O
Computed Properties
- Exact Mass: 250.15700
- Monoisotopic Mass: 250.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 404.6±45.0 °C at 760 mmHg
- Flash Point: 169.8±21.5 °C
- PSA: 46.53000
- LogP: 2.29130
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7b,8aa,9ab)]- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7b,8aa,9ab)]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN2579-5 mg |
11,13-Dihydroivalin |
150150-61-1 | 98% | 5mg |
¥ 3,610 | 2023-07-11 | |
| TargetMol Chemicals | TN2579-1 mL * 10 mM (in DMSO) |
11,13-Dihydroivalin |
150150-61-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3,710 | 2023-07-11 | |
| TargetMol Chemicals | TN2579-5mg |
11,13-Dihydroivalin |
150150-61-1 | 5mg |
¥ 3610 | 2024-07-20 | ||
| TargetMol Chemicals | TN2579-1 ml * 10 mm |
11,13-Dihydroivalin |
150150-61-1 | 1 ml * 10 mm |
¥ 3710 | 2024-07-20 | ||
| TargetMol Chemicals | TN2579-5mg |
11,13-Dihydroivalin |
150150-61-1 | 5mg |
¥ 3610 | 2024-07-24 | ||
| TargetMol Chemicals | TN2579-1 ml * 10 mm |
11,13-Dihydroivalin |
150150-61-1 | 1 ml * 10 mm |
¥ 3710 | 2024-07-24 |
Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7b,8aa,9ab)]- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
150150-61-1 (Naphtho[2,3-b]furan-2(3H)-one,decahydro-7-hydroxy-3,8a-dimethyl-5-methylene-,[3S-(3a,3ab,4ab,7b,8aa,9ab)]-) Related Products
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